Cas no 1185304-52-2 (1'-Methyl-1,4'-bipiperidine-4-carboxylic aciddihydrochloride)

• Product Name: 1'-Methyl-1,4'-bipiperidine-4-carboxylic aciddihydrochloride
• CAS No: 1185304-52-2
• MF: C₁₂H₂₄Cl₂N₂O₂
• MW: 299.237161636353
• MDL: MFCD06800993
• CID: 3046170
• PubChem ID: 45075036
• Update Time: 2025-11-02

1'-Methyl-1,4'-bipiperidine-4-carboxylic aciddihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1'-Methyl-1,4'-bipiperidine-4-carboxylic aciddihydrochloride
• 1'-METHYL-1,4'-BIPIPERIDINE-4-CARBOXYLIC ACID DIHYDROCHLORIDE
• [1,4'-bipiperidine]-4-carboxylic acid, 1'-methyl-
• 1-(1-methylpiperidin-4-yl)piperidine-4-carboxylic acid;dihydrochloride
• 1185304-52-2
• BS-40005
• 1'-METHYL-[1,4'-BIPIPERIDINE]-4-CARBOXYLIC ACID DIHYDROCHLORIDE
• EN300-7369423
• 1-(1-methylpiperidin-4-yl)piperidine-4-carboxylic acid dihydrochloride
• 1''-Methyl-1,4''-bipiperidine-4-carboxylic Acid diHCl
• MFCD06800993
• AKOS015845535
• Z3234812239

• MDL： MFCD06800993
• Inchi： 1S/C12H22N2O2.2ClH/c1-13-6-4-11(5-7-13)14-8-2-10(3-9-14)12(15)16;;/h10-11H,2-9H2,1H3,(H,15,16);2*1H
• InChI Key： BOGCJQTVEZINCB-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C)CC2)CCC(C(O)=O)CC1.Cl.Cl

Computed Properties

• Exact Mass: 298.1214834g/mol
• Monoisotopic Mass: 298.1214834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1'-Methyl-1,4'-bipiperidine-4-carboxylic aciddihydrochloride

Recent Advances in the Study of 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride (CAS: 1185304-52-2)

The compound 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride (CAS: 1185304-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bipiperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of considerable interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step process involving reductive amination and subsequent hydrochlorination, achieving a purity of over 98%. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride exhibits high affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders, including Alzheimer's disease and neuropathic pain. In vitro and in vivo studies demonstrated its ability to modulate receptor activity, suggesting potential therapeutic benefits. For instance, a 2022 study in Neuropharmacology reported that the compound significantly reduced neuroinflammation in a rodent model of Alzheimer's disease, highlighting its neuroprotective effects.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. A recent pharmacokinetic study (2023) indicated that 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride has favorable bioavailability and a half-life suitable for once-daily dosing. These findings support its potential as a viable candidate for further drug development, particularly for chronic CNS conditions.

In addition to its neurological applications, preliminary studies have investigated the compound's utility in oncology. A 2023 paper in Cancer Research suggested that 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride may enhance the efficacy of certain chemotherapeutic agents by modulating drug resistance pathways. While these findings are preliminary, they open new avenues for research into combination therapies for resistant cancers.

Despite these promising results, challenges remain. For example, the compound's precise mechanism of action at the molecular level is not yet fully understood, and further studies are needed to elucidate its interactions with cellular targets. Additionally, while toxicity studies have shown a favorable safety profile in animal models, comprehensive clinical trials will be essential to confirm its safety and efficacy in humans.

In conclusion, 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride (CAS: 1185304-52-2) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis, pharmacological characterization, and preclinical evaluation underscore its value as a candidate for further development. Future research should focus on mechanistic studies and clinical trials to fully realize its therapeutic benefits.